Cas no 2227883-29-4 ((2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol)

• Product Name: (2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol
• CAS No: 2227883-29-4
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6080133
• PubChem ID: 165657477
• Update Time: 2025-11-06

(2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol
• EN300-1919861
• 2227883-29-4

• Inchi： 1S/C8H11BrOS/c1-5-4-11-7(8(5)9)3-6(2)10/h4,6,10H,3H2,1-2H3/t6-/m1/s1
• InChI Key： OQBBUAGDHXTCSR-ZCFIWIBFSA-N
• SMILES： BrC1C(C)=CSC=1C[C@@H](C)O

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on (2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol

Recent Advances in the Study of (2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol (CAS: 2227883-29-4)

The compound (2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol (CAS: 2227883-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This chiral thiophene derivative exhibits unique structural features that make it a promising candidate for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

Recent studies have focused on the stereoselective synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that the (R)-enantiomer shows superior biological activity compared to its (S)-counterpart, particularly in inhibiting specific protein-protein interactions involved in cancer cell proliferation. The bromine substituent at the 3-position and the methyl group at the 4-position of the thiophene ring were found to be crucial for maintaining optimal binding affinity with target proteins.

Advanced computational modeling studies published in early 2024 have provided new insights into the molecular interactions of this compound with various biological targets. Density functional theory (DFT) calculations revealed that the hydroxyl group at the propan-2-ol moiety forms critical hydrogen bonds with amino acid residues in the binding pockets of several kinase enzymes. These findings have important implications for structure-activity relationship (SAR) optimization in drug discovery programs.

In the context of drug development, several pharmaceutical companies have included this compound in their pipeline as a building block for more complex molecules. Patent applications filed in 2023-2024 describe its use in the synthesis of potential treatments for resistant bacterial infections and certain types of leukemia. The compound's favorable physicochemical properties, including good solubility and metabolic stability, contribute to its growing importance in medicinal chemistry.

Ongoing research is exploring the compound's potential as a fluorescent probe for biological imaging applications. Preliminary results suggest that the bromothiophene core can be modified to create environment-sensitive fluorophores for studying intracellular processes. This dual functionality as both a therapeutic agent and a diagnostic tool makes (2R)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-ol particularly valuable for theranostic applications.

Future research directions include investigating the compound's potential in targeted drug delivery systems and its role in modulating immune responses. Recent in vitro studies have shown promising results in combination therapies, where it enhances the efficacy of existing anticancer drugs while reducing their systemic toxicity. These findings position this molecule as an important subject for continued investigation in chemical biology and pharmaceutical sciences.